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Compound of Interest

Compound Name: Ethyltriethoxysilane

Cat. No.: B166834 Get Quote

An In-depth Technical Guide to the Safety and Handling of Ethyltriethoxysilane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and

emergency measures for ethyltriethoxysilane. It is intended to equip laboratory and research

personnel with the necessary information to handle this chemical safely.

Chemical and Physical Properties
Ethyltriethoxysilane is a colorless liquid with a characteristic odor.[1][2] It is insoluble in water.

[1][3] A summary of its key physical and chemical properties is provided below.
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Property Value

Molecular Formula C8H20O3Si[1][2][4]

Molecular Weight 192.33 g/mol [1][2]

Boiling Point 158 - 160 °C[2][5]

Melting Point -78 °C[2][3][5]

Flash Point 29 °C / 84.2 °F[2]

Autoignition Temperature 235 °C / 455 °F[2]

Specific Gravity 0.896[2][5]

Vapor Pressure 3.7 ± 0.3 mmHg at 25°C[3]

Water Solubility Insoluble[1][3]

Hazard Identification and Classification
Ethyltriethoxysilane is classified as a flammable liquid and can cause skin and eye irritation.

[2][4][6][7][8]

Hazard Class Category
GHS Hazard Statement
Code

Flammable liquids 3 H226

Skin corrosion/irritation 2 H315

Serious eye damage/eye

irritation
2 H319

Specific target organ toxicity –

single exposure
3 H335

Source:[4]

Signal Word:Warning[6][8]
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Hazard Statements:

H226: Flammable liquid and vapor.[4][6][8]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Toxicological Information
The toxicological data for ethyltriethoxysilane is limited, and the properties have not been

fully investigated.[2] Overexposure may lead to symptoms such as headache, dizziness,

tiredness, nausea, and vomiting.[2] Contact with water may liberate ethanol, which can have

chronic effects on the central nervous system.[9]

Route of Exposure Species Value

Oral LD50 Rat 14 g/kg[2]

Dermal LD50 Rabbit 14,320 mg/kg[10]

Experimental Protocols
The methodologies for determining the toxicological data presented are based on

internationally recognized guidelines, ensuring reproducibility and reliability.

Acute Oral Toxicity (LD50) The acute oral toxicity is determined following the OECD Test

Guideline 401. This method involves the administration of a single dose of the substance to a

group of rats via gavage. The animals are then observed for 14 days for signs of toxicity and

mortality. The LD50 value is calculated as the dose that is lethal to 50% of the test population.

Acute Dermal Toxicity (LD50) The acute dermal toxicity is assessed using the OECD Test

Guideline 402. The substance is applied to a shaved area of the skin of rabbits for a 24-hour

period. The animals are observed for up to 14 days for any signs of skin irritation, systemic

toxicity, and mortality. The dermal LD50 is the dose that results in the death of 50% of the

animals.
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Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to mitigate the risks associated

with ethyltriethoxysilane.

Handling:

Work in a well-ventilated area.[6]

Wear appropriate personal protective equipment, including gloves, lab coat, and safety

goggles.[2][6][11]

Avoid all contact with skin and eyes.[6][11]

Keep the substance away from heat, sparks, open flames, and any other potential ignition

sources.[2][6][11]

Utilize non-sparking tools.[6][11]

Implement measures to prevent the accumulation of electrostatic charge.[2][11]

Storage:

Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2][6][11]

Keep away from sources of ignition.[2][11]

Store separately from incompatible materials, such as strong oxidizing agents.[2][11]

This material is sensitive to moisture.[2]

Exposure Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and personal protective

equipment should be employed.

Engineering Controls:
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Ensure the laboratory is equipped with adequate ventilation systems.[2][6]

Use explosion-proof equipment for all electrical, ventilation, and lighting systems.[2][6]

An emergency eyewash station and safety shower must be readily accessible.[11]

Personal Protective Equipment (PPE):

PPE Requirements

Eye/Face Protection
Tightly fitting safety goggles

with side-shields
Mandatory

Skin Protection Impervious clothing
Neoprene or nitrile rubber gloves

Mandatory

Respiratory Protection Full-face respiratorIf ventilation is inadequate

Handling Ethyltriethoxysilane

Splash risk

Contact risk

Inhalation risk

Click to download full resolution via product page

Caption: PPE selection workflow for handling ethyltriethoxysilane.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6]

Skin Protection: Wear impervious, flame-resistant clothing and gloves.[6] Neoprene or nitrile

rubber gloves are recommended.[11]

Respiratory Protection: In case of insufficient ventilation or if exposure limits are exceeded, a

full-face respirator should be used.[6]

First-Aid Procedures
Prompt and appropriate first-aid is crucial in the event of an exposure.
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Route of Exposure

Inhalation

Move to fresh air
Provide oxygen if breathing is difficult

Perform artificial respiration if necessary

Immediate Action

Seek immediate medical attention

Skin Contact

Remove contaminated clothing
Wash affected area with soap and water

Immediate Action

Eye Contact

Rinse with water for at least 15 minutes

Immediate Action

Ingestion

Rinse mouth with water
Do NOT induce vomiting

Immediate Action

Click to download full resolution via product page

Caption: First-aid measures for ethyltriethoxysilane exposure.

Inhalation: Immediately move the individual to fresh air. If breathing is labored, administer

oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical

attention.[6]

Skin Contact: Remove all contaminated clothing at once. Wash the affected skin with soap

and plenty of water and seek medical advice.[6]

Eye Contact: Flush the eyes with water for a minimum of 15 minutes and consult a

physician.[2][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Contact a doctor or poison control center immediately.[6]

Fire-Fighting Protocols
Given that ethyltriethoxysilane is a flammable liquid, it is imperative to have established fire-

fighting procedures.

Suitable Extinguishing Agents:

Dry chemical, carbon dioxide, or alcohol-resistant foam are effective.[2][6]
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A water spray can be used to cool containers that are exposed to fire.[2]

Fire-Related Hazards:

Vapors can form explosive mixtures with air.[2][7]

Vapors may travel to an ignition source and cause a flashback.[2][7]

Containers are at risk of exploding if heated.[2][7]

Firefighter Protection:

Firefighters should wear a self-contained breathing apparatus when necessary.[2][6]

Accidental Release and Containment
A clear and effective plan for accidental releases is essential for safety and environmental

protection.

Personal Safety Measures:

Wear appropriate personal protective equipment.[6]

Avoid inhaling any vapors, mists, or gases.[6]

Ensure the area is well-ventilated.[6]

Eliminate all potential sources of ignition.[2][6]

Evacuate all non-essential personnel from the area.[6]

Environmental Safety:

If it is safe to do so, prevent any further leakage or spillage.[6]

Do not allow the chemical to enter the drainage system.[6]

Cleanup Procedures:
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Contain the spill and absorb it with a non-combustible material such as sand, earth, or

vermiculite.[8]

Collect the absorbed material into a suitable, sealed container for disposal.[6]

Use only spark-proof tools and explosion-proof equipment during cleanup.[2][6]

Chemical Stability and Reactivity
Reactivity Profile:

Under normal conditions, no hazardous reactions are expected.[2]

Chemical Stability:

The chemical is stable under the recommended storage conditions.[2][10]

It is sensitive to moisture.[2]

Conditions to Avoid:

Keep away from heat, flames, and sparks.[6][10]

Avoid exposure to moisture or water.[2]

Incompatible Substances:

Avoid contact with strong oxidizing agents.[2]

Hazardous Decomposition Products:

Thermal decomposition can produce carbon monoxide, carbon dioxide, and silicon dioxide.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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